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Compound of Interest

Compound Name: Solvent Yellow 72

Cat. No.: B1595498

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for
Solvent Yellow 72 (C.1. 127450), a monoazo organic solvent dye. Utilized in a variety of
industrial applications, from coloring plastics and polymers to waxes and printing inks, a
comprehensive understanding of its properties and potential hazards is paramount for ensuring
laboratory and workplace safety.[1][2] This document outlines the chemical and physical
properties, safety protocols, and emergency procedures related to Solvent Yellow 72.

Chemical and Physical Properties

Solvent Yellow 72 is a bright yellow powder.[2][3] It is characterized by its insolubility in water
and solubility in organic solvents.[1][4] Several CAS numbers are associated with Solvent
Yellow 72, including 61813-98-7, 4645-07-2, and 2481-94-9, which may refer to the same
substance or closely related isomers.[1][2][3][5][6][7] The primary CAS number appears to be
61813-98-7.[6][7]

The following tables summarize the key quantitative data available for Solvent Yellow 72.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C17H16N4O2 [41[6]
Molecular Weight 308.33 g/mol [1][6]
Appearance Bright yellow powder [2][3]
Density 1.24 g/cm3 [2]
Water Solubility <1.0% [2]
Solubility in Benzene <2% [8]
Volatile Matter at 105°C <1.0% [2]
Residue on 80 mesh <5.0% [2]
Table 2: Performance and Fastness Properties
Property Value/Rating Source

Heat Resistance

200 °C

[11(2]315]

Light Fastness

5-6 (on a scale of 1-8)

[1112](3]1[5]

Acid Resistance

4 (on a scale of 1-5)

[2][5]

Alkali Resistance

5 (on a scale of 1-5)

[2](5]

Tinting Strength

95-105%

[2](3]

Hazard Identification and Toxicology

While generally considered relatively safe, Solvent Yellow 72 requires careful handling to

avoid direct inhalation, ingestion, or skin contact.[4] GHS hazard classifications for a substance
identified as Solvent Yellow 72 (CAS 4645-07-2) suggest potential hazards.[9]

Table 3: GHS Hazard Statements (for CAS 4645-07-2)
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Hazard Code Hazard Statement

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation
H400 Very toxic to aquatic life

Source: PubChem CID 78248[9]

Experimental Protocols

Detailed experimental protocols for determining the specific properties of Solvent Yellow 72
are not readily available in public literature. However, standardized test methods are employed
to evaluate the performance of dyes and pigments.

Heat Resistance Testing

The heat resistance of a pigment is a critical factor in its application, particularly in plastics and
coatings that undergo high-temperature processing. A general methodology for this evaluation
is outlined in standards such as EN 12877-2.

Methodology Outline:

o Sample Preparation: The pigment is incorporated into a specific polymer or medium at a
defined concentration.

o Exposure: The colored material is then subjected to a series of increasing temperatures in a
controlled oven or on a heating gradient plate for a specified duration.

o Evaluation: The change in color of the exposed samples is compared against an unexposed
control. The heat resistance is typically defined as the maximum temperature at which no
significant color change occurs.

Light Fastness Testing

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Solvent-Yellow-72
https://www.benchchem.com/product/b1595498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Light fastness measures the resistance of a material to color change upon exposure to light.
Standardized methods like ISO 105-B01, ISO 105-B02, and ASTM D4303 provide frameworks
for this assessment.[10][11][12]

Methodology Outline:

Sample Preparation: The dye is applied to a substrate (e.g., fabric, plastic plaque) according
to a standardized procedure.

o Exposure: The prepared samples are exposed to a controlled artificial light source, typically a
xenon arc lamp, which simulates the spectrum of natural sunlight.[12][13] A portion of the
sample is shielded from the light to serve as a reference.

» Blue Wool Scale Comparison: Alongside the test samples, a set of standardized blue wool
references with known light fastness (rated 1 to 8) are also exposed.[10][11]

o Assessment: The light fastness of the test sample is determined by comparing the degree of
its fading to that of the blue wool references.[11] The rating corresponds to the blue wool
standard that shows a similar amount of color change.

Safety and Handling Precautions

When working with Solvent Yellow 72, adherence to strict safety protocols is essential to
minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling Solvent
Yellow 72.
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Caption: Recommended PPE for handling Solvent Yellow 72.

Handling and Storage

e Ventilation: Handle in a well-ventilated area to avoid the formation and inhalation of dust.
o Electrostatic Discharge: Take precautionary measures against static discharges.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from incompatible materials.

Emergency Procedures

In the event of accidental exposure or a spill, immediate and appropriate action is crucial.
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First Aid Measures

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

o Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.
Remove contact lenses if present and easy to do. Continue rinsing and seek medical
attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill Response

The following workflow outlines the general procedure for responding to a spill of Solvent
Yellow 72.
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Caption: Logical workflow for responding to a chemical spill.
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This guide is intended to provide essential safety and handling information for Solvent Yellow
72. 1t is imperative to consult the specific Safety Data Sheet (SDS) for the product you are
using and to adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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